Cas no 121115-30-8 (2,5-Dioxo-1-(3-(pyridin-2-yldisulfanyl)propanoyloxy)pyrrolidine-3-sulfonic acid)

• Product Name: 2,5-Dioxo-1-(3-(pyridin-2-yldisulfanyl)propanoyloxy)pyrrolidine-3-sulfonic acid
• CAS No: 121115-30-8
• MF: C₁₂H₁₂N₂O₇S₃
• MW: 392.427879333496
• CID: 2167759
• PubChem ID: 18401337
• Update Time: 2024-11-04

2,5-Dioxo-1-(3-(pyridin-2-yldisulfanyl)propanoyloxy)pyrrolidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxo-1-(3-(pyridin-2-yldisulfanyl)propanoyloxy)pyrrolidine-3-sulfonic acid
• AKOS027257105
• DB-226857
• SCHEMBL5485914
• CS-0127571
• 2,5-dioxo-1-(3-(pyridin-2-yldisulfanyl)propanoyloxy)pyrrolidine-3-sulfonicacid
• HY-133543
• SPDP-sulfo
• 121115-30-8
• 2,5-dioxo-1-{[3-(pyridin-2-yldisulfanyl)propanoyl]oxy}pyrrolidine-3-sulfonic acid
• 2,5-dioxo-1-[3-(pyridin-2-yldisulfanyl)propanoyloxy]pyrrolidine-3-sulfonic acid

• Inchi： 1S/C12H12N2O7S3/c15-10-7-8(24(18,19)20)12(17)14(10)21-11(16)4-6-22-23-9-3-1-2-5-13-9/h1-3,5,8H,4,6-7H2,(H,18,19,20)
• InChI Key： MRKXZYGMIDQTPG-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(CCSSC1C=CC=CN=1)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 391.98066425g/mol
• Monoisotopic Mass: 391.98066425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• XLogP3: 0.2

2,5-Dioxo-1-(3-(pyridin-2-yldisulfanyl)propanoyloxy)pyrrolidine-3-sulfonic acid Security Information

• Storage Condition：(BD338575)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives